Rhenium bromide (ReBr3)
Overview
Description
Rhenium bromide, also known as rhenium(III) bromide, is a chemical compound with the formula ReBr3. It is a black, lustrous crystalline solid. This compound is known for its reactivity with water, forming rhenium(IV) oxide, and is isostructural with rhenium(III) chloride .
Preparation Methods
Rhenium bromide can be synthesized through several methods:
-
Direct Reaction: : The compound can be prepared by reacting rhenium metal with bromine gas at 500°C under a nitrogen atmosphere:
6Re+9Br2→2Re3Br9
If oxygen is present, rhenium(III) oxybromide is formed instead .
-
Potassium Hexabromorhenate(IV) Route: : This method involves reacting potassium hexabromorhenate(IV) with silver nitrate to form silver hexabromorhenite(IV), which is then heated to 600°C to produce rhenium(III) bromide:
K2ReBr6+2AgNO3→Ag2ReBr6+2KNO3
6Ag2ReBr6→12AgBr+3Br2+2Re3Br9
-
Thermal Decomposition: : Another method involves the thermal decomposition of rhenium(V) bromide .
Chemical Reactions Analysis
Rhenium bromide undergoes various chemical reactions, including:
Oxidation: Reacts with water to form rhenium(IV) oxide.
Reduction: Can be reduced to lower oxidation states under specific conditions.
Substitution: The bromide ligands can be substituted by other ligands in coordinating solvents, forming complexes such as [Re(H2O)3(CO)3]+2.
Common reagents used in these reactions include water, silver nitrate, and various coordinating solvents. Major products formed include rhenium(IV) oxide and various rhenium complexes.
Scientific Research Applications
Rhenium bromide has several applications in scientific research:
Mechanism of Action
The mechanism by which rhenium bromide exerts its effects involves the substitution of bromide ligands by other ligands in coordinating solvents, forming strong Lewis acids such as [Re(H2O)3(CO)3]+2. This substitution alters the electronic structure and reactivity of the compound, enabling it to participate in various catalytic and biological processes .
Comparison with Similar Compounds
Rhenium bromide is similar to other rhenium halides, such as rhenium(III) chloride. it is unique in its specific reactivity and applications:
Rhenium(III) Chloride (ReCl3): Isostructural with rhenium bromide but differs in its reactivity and specific applications.
Rhenium(V) Bromide (ReBr5): Higher oxidation state and different reactivity compared to rhenium(III) bromide.
Rhenium bromide’s unique properties make it valuable in specific catalytic and biomedical applications, distinguishing it from other rhenium halides.
Biological Activity
Rhenium bromide (ReBr3) is a transition metal compound that has garnered attention for its unique properties and potential biological applications. This article explores the biological activity of ReBr3, focusing on its anticancer properties, mechanisms of action, and implications in biomedical research.
Overview of Rhenium Bromide
Rhenium bromide is a black, lustrous crystalline solid with the chemical formula ReBr3. It is known for its reactivity, particularly in aqueous environments where it can form rhenium(IV) oxide. The compound is synthesized through various methods, including direct reaction of rhenium metal with bromine gas and thermal decomposition of rhenium(V) bromide.
The biological activity of ReBr3 is primarily attributed to its ability to interact with biomolecules such as proteins and DNA. The mechanisms by which rhenium complexes exert their effects include:
- Ligand Substitution : Rhenium bromide can undergo ligand substitution reactions, forming different complexes that may exhibit varied biological activities. For instance, the substitution of bromide ligands in ReBr3 by other ligands can enhance its reactivity and biological efficacy.
- DNA Interaction : Rhenium complexes have been shown to bind to DNA, potentially disrupting cellular processes and leading to cytotoxic effects in cancer cells .
- Enzymatic Inhibition : Some studies suggest that rhenium compounds may inhibit specific enzymes involved in cancer cell proliferation, contributing to their anticancer properties .
Anticancer Activity
Numerous studies have investigated the anticancer activity of rhenium-based compounds, including ReBr3. The following table summarizes key findings from recent research:
The studies indicate that while ReBr3 exhibits significant cytotoxicity against various cancer cell lines, it also shows toxicity towards healthy cells, highlighting the need for further research to optimize its therapeutic index .
Case Studies
- In Vitro Studies : A recent study tested various rhenium dicarbonyl complexes against A549, MCF-7, and HCT116 cancer cell lines. The most lipophilic complex demonstrated an IC50 value of 2.3 µM against MCF-7 cells but was also toxic to HEK293 healthy cells at lower concentrations .
- Mechanistic Insights : Research has shown that the interaction of rhenium complexes with DNA and proteins is influenced by their stereochemistry and the nature of the ligands attached to the rhenium center. This suggests that modifications in the ligand environment can significantly affect the biological activity of these compounds .
Properties
IUPAC Name |
tribromorhenium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3BrH.Re/h3*1H;/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJKVZPKOIDQHBD-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Br[Re](Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Br3Re | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8065535 | |
Record name | Rhenium bromide (ReBr3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8065535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
425.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13569-49-8 | |
Record name | Rhenium bromide (ReBr3) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13569-49-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Rhenium bromide (ReBr3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013569498 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Rhenium bromide (ReBr3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Rhenium bromide (ReBr3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8065535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Rhenium tribromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.607 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.